![molecular formula C21H22ClN3O B6019495 7-chloro-2-[4-(2-methoxyphenyl)-1-piperazinyl]-4-methylquinoline](/img/structure/B6019495.png)
7-chloro-2-[4-(2-methoxyphenyl)-1-piperazinyl]-4-methylquinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-chloro-2-[4-(2-methoxyphenyl)-1-piperazinyl]-4-methylquinoline, also known as Trazodone, is a psychoactive drug that is primarily used as an antidepressant. It was first synthesized in the 1960s and has since gained significant attention due to its unique mechanism of action and potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 7-chloro-2-[4-(2-methoxyphenyl)-1-piperazinyl]-4-methylquinoline is not fully understood, but it is believed to involve the modulation of several neurotransmitters, including serotonin, norepinephrine, and dopamine. It is thought to exert its antidepressant effects by increasing the availability of these neurotransmitters in the brain.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been found to increase the levels of serotonin and norepinephrine in the brain, which are both neurotransmitters that are involved in the regulation of mood and emotion. It has also been shown to have sedative and anxiolytic effects, which may contribute to its therapeutic efficacy.
Advantages and Limitations for Lab Experiments
7-chloro-2-[4-(2-methoxyphenyl)-1-piperazinyl]-4-methylquinoline has several advantages and limitations for use in lab experiments. One of its main advantages is its relatively low toxicity, which makes it a safer alternative to other antidepressants. However, it also has some limitations, including its relatively short half-life and the fact that it can interact with other medications.
Future Directions
There are several potential future directions for research on 7-chloro-2-[4-(2-methoxyphenyl)-1-piperazinyl]-4-methylquinoline. One area of interest is its potential use in the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia. Another area of interest is the development of new formulations of this compound that may be more effective or have fewer side effects. Additionally, there is a need for further research into the mechanism of action of this compound and its potential interactions with other medications.
Synthesis Methods
The synthesis of 7-chloro-2-[4-(2-methoxyphenyl)-1-piperazinyl]-4-methylquinoline involves several steps, including the condensation of 2-methoxybenzylamine with 2-chloro-4-methylquinoline, followed by the reduction of the resulting imine with sodium borohydride. The final step involves the reaction of the resulting amine with 4-(2-methoxyphenyl)piperazine to yield this compound.
Scientific Research Applications
7-chloro-2-[4-(2-methoxyphenyl)-1-piperazinyl]-4-methylquinoline has been extensively studied for its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. It has also been investigated for its potential use in the treatment of insomnia, chronic pain, and other psychiatric disorders.
properties
IUPAC Name |
7-chloro-2-[4-(2-methoxyphenyl)piperazin-1-yl]-4-methylquinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClN3O/c1-15-13-21(23-18-14-16(22)7-8-17(15)18)25-11-9-24(10-12-25)19-5-3-4-6-20(19)26-2/h3-8,13-14H,9-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIFIMEHAGSUNGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C=CC(=C2)Cl)N3CCN(CC3)C4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.